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Compound of Interest

Compound Name: Cyclopentylsilane

Cat. No.: B15369427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Cyclopentylsilane (CAS No. 80249-74-7). The information presented is intended to support
research and development activities by offering reliable data and detailed experimental
methodologies for its characterization.

Core Physical Properties of Cyclopentylsilane

The physical characteristics of a compound are critical for its handling, application, and
integration into various chemical processes. Cyclopentylsilane is a clear, highly flammable
liquid with a mild odor. A summary of its key physical properties is provided in the table below.
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Physical Property Value Units
Molecular Formula CsH12Si

Molecular Weight 100.23 g/mol
Boiling Point 89 -90 °C
Melting Point <0 °C
Density 0.775 g/cm3
Refractive Index 1.4404

Flash Point -8 °C
Appearance Clear Liquid

Odor Mild

Experimental Protocols for Physical Property
Determination

Accurate and reproducible experimental data are paramount in scientific research. The
following sections detail the standard operating procedures for determining the key physical
properties of liquid compounds such as Cyclopentylsilane.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. This method utilizes a Thiele tube to provide uniform heating of a small
sample, and the boiling point is identified by observing the cessation of bubble evolution from
an inverted capillary tube upon cooling.

Apparatus:
e Thiele tube
o Thermometer (calibrated)

e Small test tube
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Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Mineral oil or silicone oil (as a heating bath)

Stand and clamp

Procedure:

A small amount of Cyclopentylsilane is placed in the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the sample.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped within the Thiele tube, with the thermometer bulb and sample
immersed in the heating olil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Data Analysis: The recorded temperature is the observed boiling point. For high precision, this

may be corrected for atmospheric pressure if it deviates significantly from standard pressure
(760 mmHg).

Principle: Density is defined as mass per unit volume. The pycnometer method involves

accurately determining the mass of a known volume of the liquid.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined (ma).

e The pycnometer is filled with distilled water and placed in the constant temperature water
bath until it reaches thermal equilibrium. The volume of the pycnometer is then determined
by weighing the water-filled pycnometer (mz2) and using the known density of water at that
temperature.

» The pycnometer is then emptied, dried, and filled with Cyclopentylsilane.

e The filled pycnometer is brought to the same constant temperature in the water bath.

e The mass of the Cyclopentylsilane-filled pycnometer is accurately measured (ms).

Calculation: The density (p) of Cyclopentylsilane is calculated using the following formula:
p_sample =[(ms3 - m1) / (mz2 - m1)] * p_water

Where:

e p_sample is the density of Cyclopentylsilane.

e mz is the mass of the empty pycnometer.

e m:z is the mass of the pycnometer filled with water.

e ms is the mass of the pycnometer filled with Cyclopentylsilane.
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p_water is the density of water at the experimental temperature.

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to

the speed of light in the substance. The Abbe refractometer measures the critical angle of total

internal reflection of the liquid to determine its refractive index.

Apparatus:

Abbe refractometer

Constant temperature circulating bath

Light source (sodium lamp, 589 nm)

Dropper or pipette

Soft lens tissue

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol or
acetone) and dried with soft lens tissue.

The instrument is calibrated using a standard liquid with a known refractive index.
A few drops of Cyclopentylsilane are placed on the surface of the measuring prism.
The prisms are closed and locked.

The sample is allowed to equilibrate to the desired temperature, maintained by the
circulating water bath.

The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.
The dispersion compensator is adjusted to eliminate any color fringe from the field of view.

The prism assembly is rotated until the dividing line between the light and dark fields is
centered on the crosshairs.
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o The refractive index is read directly from the instrument's scale.

Data Analysis: The reading obtained is the refractive index of Cyclopentylsilane at the
specified temperature and wavelength (typically nD2°, where D refers to the sodium D-line at
20°C).

Principle: The flash point is the lowest temperature at which a liquid gives off sufficient vapor to
form an ignitable mixture with air near its surface. The Pensky-Martens closed-cup method is
suitable for liquids like Cyclopentylsilane.

Apparatus:

Pensky-Martens closed-cup flash point tester

Thermometer

Heating source

Ignition source (gas flame or electric igniter)

Procedure:

The sample cup of the Pensky-Martens apparatus is cleaned and dried.
o The sample cup is filled with Cyclopentylsilane to the marked level.
e The lid, with the thermometer and stirrer, is placed on the cup.

e The apparatus is heated at a slow, constant rate as specified by the standard method (e.g.,
ASTM D93).

e The sample is stirred at a constant speed.

o At regular temperature intervals, the stirring is stopped, and the ignition source is applied to
the opening in the lid.

e The temperature at which a distinct flash is observed inside the cup is recorded as the flash
point.
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Data Analysis: The observed flash point temperature is recorded. It is important to correct this
value for atmospheric pressure if it differs significantly from 101.3 kPa.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid chemical sample such as Cyclopentylsilane.
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Figure 1: Workflow for the physical characterization of a liquid chemical.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Cyclopentylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15369427#what-are-the-physical-properties-of-
cyclopentylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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